Cas no 955887-09-9 (Tert-butyl 4-bromo-2,6-difluorobenzoate)

Tert-butyl 4-bromo-2,6-difluorobenzoate structure

955887-09-9 structure

Product Name:Tert-butyl 4-bromo-2,6-difluorobenzoate

CAS No:955887-09-9

MF:C₁₁H₁₁BrF₂O₂

MW:293.104649782181

MDL:MFCD08703422

CID:802662

PubChem ID:53432588

Update Time:2025-09-24

Tert-butyl 4-bromo-2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-bromo-2,6-difluoro-, 1,1-dimethylethyl ester
- tert-butyl 4-bromo-2,6-difluorobenzoate
- KKTKGKORENKLNV-UHFFFAOYSA-N
- AK323512
- tert-butyl 4-bromo-2,6-difluoro-benzoate
- AX8152915
- 2,6-Difluoro-4-bromobenzoic acid tert-butyl ester
- 4-bromo-2,6-difluoro-benzoic acid tert-butyl ester
- 1,1-Dimethylethyl 4-bromo-2,6-difluorobenzoate (ACI)
- AKOS017559296
- AS-63978
- 955887-09-9
- TERT-BUTYL4-BROMO-2,6-DIFLUOROBENZOATE
- MFCD08703422
- DB-222143
- C11H11BrF2O2
- DTXSID70700585
- SCHEMBL643173
- CS-0147094
- Tert-butyl 4-bromo-2,6-difluorobenzoate
- MDL： MFCD08703422
- Inchi： 1S/C11H11BrF2O2/c1-11(2,3)16-10(15)9-7(13)4-6(12)5-8(9)14/h4-5H,1-3H3
- InChI Key： KKTKGKORENKLNV-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=CC(Br)=CC=1F)OC(C)(C)C

Computed Properties

Exact Mass: 291.991
Monoisotopic Mass: 291.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.7
Topological Polar Surface Area: 26.3

Tert-butyl 4-bromo-2,6-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO407-1g	Tert-butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	97%	1g	810.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO407-250mg	Tert-butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	97%	250mg	224CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO407-100mg	Tert-butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	97%	100mg	113CNY	2021-05-07
Alichem	A019094844-5g	tert-Butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	95%	5g	$473.69	2023-08-31
Alichem	A019094844-10g	tert-Butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	95%	10g	$779.88	2023-08-31
Alichem	A019094844-25g	tert-Butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	95%	25g	$1575.84	2023-08-31
Ambeed	A684468-100mg	tert-Butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	97%	100mg	$11.0	2025-04-14
Ambeed	A684468-250mg	tert-Butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	97%	250mg	$15.0	2025-04-14
Ambeed	A684468-1g	tert-Butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	97%	1g	$28.0	2025-04-14
Ambeed	A684468-5g	tert-Butyl 4-bromo-2,6-difluorobenzoate	955887-09-9	97%	5g	$73.0	2025-04-14

Tert-butyl 4-bromo-2,6-difluorobenzoate Production Method

Production Method 1

183065-68-1

81464-59-7

955887-09-9

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane , Cyclohexane ; 16 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 10 min, 0 °C

Reference

: Imidazolidine derivatives as inhibitors of indoleamine 2,3-dioxygenase and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

24424-99-5

183065-68-1

955887-09-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane , tert-Butanol ; 12 h, rt

Reference

: Preparation of quinoline derivatives as α4β7 integrin inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

24424-99-5

183065-68-1

955887-09-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol ; overnight, 40 °C

Reference

: Preparation of tertiary amines and (thio)amides as liver X receptor modulators for treatment of fatty liver disease and other disorders

, World Intellectual Property Organization, , ,

Production Method 4

24424-99-5

183065-68-1

955887-09-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol ; overnight, 40 °C

Reference

: Sulfonamide-, sulfinamide- or sulfonimidamide and derivatives as liver X receptor (LXR) modulators and their preparation

, World Intellectual Property Organization, , ,

Production Method 5

24424-99-5

461-96-1

955887-09-9

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 15 min, -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.3 2 h, -78 °C → rt

Reference

: Di-tert-butyl dicarbonate: a versatile carboxylating reagent

Augustine, John Kallikat; Arthoba Naik, Y.; Vairaperumal, Veeramani; Narasimhan, Sharmila, Tetrahedron, 2009, 65(1), 134-138

Production Method 6

183065-68-1

1860-21-5

955887-09-9

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane , Cyclohexane ; 16 h, rt; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 10 min, cooled

Reference

: Preparation of 3-hydroxyimidazolidin-4-one compounds as inhibitors of indoleamine 2,3-dioxygenase

, World Intellectual Property Organization, , ,

Production Method 7

183065-68-1

955887-09-9

Reaction Conditions

1.1 Reagents: Di-tert-butyl dicarbonate Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol ; 16 h, 40 °C

Reference

: Preparation of N-(4-sulfonamidobenzoyl)-L-phenylalanine and N-(4-sulfonamidobenzoyl)-3-(pyridin-2-yl)-L-alanine derivatives as α4-integrin inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

183065-68-1

955887-09-9

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine , Di-tert-butyl dicarbonate Solvents: Dichloromethane ; 12 h, rt

Reference

: N-Benzoyl-2-aminopropanoic acid derivatives as α4β7 integrin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of inflammatory disease

, World Intellectual Property Organization, , ,

Production Method 9

24424-99-5

183065-68-1

955887-09-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol , Tetrahydrofuran ; 18 h, rt
1.2 Reagents: Imidazole ; 1 h, rt

Reference

: Novel compounds and pharmaceutical compositions thereof for the treatment of diseases and their preparation

, World Intellectual Property Organization, , ,

Production Method 10

24424-99-5

183065-68-1

955887-09-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane , tert-Butanol ; 12 h, rt

Reference

: Preparation of substituted benzodioxanes and related compounds for inhibition of α4β7 integrin

, World Intellectual Property Organization, , ,

Production Method 11

183065-68-1

955887-09-9

Reaction Conditions

1.1 Reagents: Di-tert-butyl dicarbonate Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane , tert-Butanol ; 12 h, rt

Reference

: Preparation of imidazopyridine derivatives as α4β7 integrin inhibitors

, World Intellectual Property Organization, , ,

Production Method 12

24424-99-5

461-96-1

955887-09-9

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 2 h, -78 °C → rt

Reference

: Substituted hetero-bicyclic compounds, compositions and medicinal applications thereof

, European Patent Organization, , ,

Production Method 13

955887-09-9

Reaction Conditions

Reference

: Preparation of substituted heterobicyclic derivatives for use as Bruton's tyrosine kinase inhibitors

, India, , ,

Tert-butyl 4-bromo-2,6-difluorobenzoate Raw materials

Tert-butyl 4-bromo-2,6-difluorobenzoate Preparation Products

Tert-butyl 4-bromo-2,6-difluorobenzoate (955887-09-9)

Tert-butyl 4-bromo-2,6-difluorobenzoate Related Literature

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2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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